Cas no 105309-55-5 (9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde)

9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde structure
105309-55-5 structure
Product Name:9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde
CAS No:105309-55-5
MF:C18H23NO2
MW:285.38072514534
CID:1152349
PubChem ID:71333480
Update Time:2025-04-20

9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde
    • 9-Benzyl-3-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-2-carbaldehyde
    • DTXSID70761732
    • 105309-55-5
    • Inchi: 1S/C18H23NO2/c20-11-10-15-6-7-16-8-9-18(17(15)13-21)19(16)12-14-4-2-1-3-5-14/h1-5,11,13,15-18H,6-10,12H2
    • InChI Key: CZVUZDRQJSMTKO-UHFFFAOYSA-N
    • SMILES: O=CC1C(CC=O)CCC2CCC1N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.17299
  • Monoisotopic Mass: 285.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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